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Compound of Interest

Compound Name: 4-Phenylcyclohexanone

Cat. No.: B041837 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

quality chemical reagents is a critical foundation for successful experimentation and innovation.

This guide provides an in-depth overview of commercial suppliers for 4-Phenylcyclohexanone
(CAS No. 4894-75-1), a versatile ketone building block. We present a comparative summary of

supplier specifications, relevant chemical data, and illustrative workflows to aid in sourcing this

compound.

Supplier and Specification Overview
The following table summarizes the offerings for 4-Phenylcyclohexanone from a selection of

prominent chemical suppliers. This data facilitates a comparative analysis of purity, available

quantities, and key physical properties to inform purchasing decisions.
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Supplier
Product
Number(s)

Purity/Assa
y

Form
Melting
Point (°C)

Boiling
Point (°C)

Thermo

Scientific

Chemicals

(Alfa Aesar)

L08614,

AC18794005

0,

AC18794010

0,

AC18794050

0

≥98.0% (GC)
Crystals or

powder
76.0-82.0

158-160 @

16mm Hg[1]

[2]

Sigma-

Aldrich
196231 ≥98% Solid 73-77

158-160 @

16mm Hg[1]

[2]

Tokyo

Chemical

Industry (TCI)

P0975 >98.0% (GC)

White to

Almost white

powder to

crystal

77.0-80.0 Not specified

ChemScene CS-W008596 ≥97% Not specified Not specified Not specified

Parchem Not specified Not specified Not specified 73-77
158-160 @

16mm Hg[2]

CP Lab

Safety
Not specified min 98% Not specified Not specified Not specified

Physicochemical Properties
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Property Value Reference

CAS Number 4894-75-1 [1][2][3][4][5][6][7][8][9][10]

Molecular Formula C₁₂H₁₄O [1][3][4][5][6]

Molecular Weight 174.24 g/mol [1][4][5][6][11]

Appearance
White to cream or off-white

crystals or powder
[1][3]

Flash Point 100 °C (closed cup) [1][2]

Water Solubility Slightly soluble [1][2]

Storage
Room temperature, in a dry

and sealed environment
[1][4]

Experimental Protocols and Applications
4-Phenylcyclohexanone is a valuable intermediate in organic synthesis. For instance, it is

utilized in the Wittig reaction to form alkenes. While specific, detailed experimental protocols

are proprietary to individual research labs, a general methodology for a Wittig reaction involving

this ketone is outlined below.

General Protocol: Wittig Reaction of 4-
Phenylcyclohexanone
This protocol describes the reaction of 4-Phenylcyclohexanone with a phosphorus ylide, such

as (carbethoxymethylene)triphenylphosphorane, to synthesize the corresponding alkene.

Materials:

4-Phenylcyclohexanone

(Carbethoxymethylene)triphenylphosphorane

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Round-bottom flask
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Magnetic stirrer and stir bar

Inert atmosphere (e.g., Nitrogen or Argon)

Standard workup and purification reagents and equipment (e.g., silica gel for

chromatography)

Methodology:

Preparation: In a dry round-bottom flask under an inert atmosphere, dissolve the

phosphonium salt in the chosen anhydrous solvent.

Ylide Formation: Cool the solution in an ice bath and add a strong base (e.g., n-butyllithium,

sodium hydride) dropwise to generate the phosphorus ylide. The formation of the ylide is

often indicated by a color change.

Reaction with Ketone: While maintaining the inert atmosphere and cooling, add a solution of

4-Phenylcyclohexanone in the same anhydrous solvent to the ylide solution dropwise.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl

acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

desired alkene.

Logical and Experimental Workflows
To visualize the process of acquiring and utilizing 4-Phenylcyclohexanone, the following

diagrams are provided.
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Sourcing and Procurement Workflow

Identify Need for
4-Phenylcyclohexanone

Search Commercial
Suppliers (e.g., Thermo Fisher,

Sigma-Aldrich, TCI)

Compare Specifications:
Purity, Price, Availability

Select Supplier and
Place Order

Receive and Log
Chemical (Verify CoA)

Click to download full resolution via product page

Sourcing and Procurement Workflow for 4-Phenylcyclohexanone.
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Generalized Wittig Reaction Workflow

Phosphonium Salt
in Anhydrous Solvent

Add Strong Base to
Form Phosphorus Ylide

React Ylide with
4-Phenylcyclohexanone

4-Phenylcyclohexanone
in Anhydrous Solvent

Reaction Workup
(Quench, Extract, Dry)

Purification
(e.g., Column Chromatography)

Characterize Final
Alkene Product

Click to download full resolution via product page

Generalized Workflow for a Wittig Reaction.

Safety Information
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4-Phenylcyclohexanone is classified as an irritant.[1] It is essential to handle this chemical in

a well-ventilated area, wearing appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat. For detailed safety information, always consult the

Safety Data Sheet (SDS) provided by the supplier.[10] The GHS signal word for this compound

is "Warning", with hazard statements including H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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